63-64-9

(3,4-Dimethoxybenzyl)methylamine

In Stock

• CAS RN:
• 63-64-9

• Formula:
• C10H15NO2

• InChI:
• InChI=1S/C10H15NO2/c1-11-7-8-4-5-9(12-2)10(6-8)13-3/h4-6,11H,7H2,1-3H3

• InChIKey:
• XQODFBIAQVJQHF-UHFFFAOYSA-N

• (3,4-Dimethoxybenzyl)methylamine is a useful research compound. Its molecular formula is C10H15NO2 and its molecular weight is 181.23 g/mol. The purity is usually 95%.

4,4'-Bis(4-amino-1-naphthylazo)-2,2'-stilbenedisulfonic acid

In Stock

• CAS RN:
• 5463-64-9

• Formula:
• C34H26N6O6S2

• InChI:
• InChI=1S/C34H26N6O6S2/c35-29-15-17-31(27-7-3-1-5-25(27)29)39-37-23-13-11-21(33(19-23)47(41,42)43)9-10-22-12-14-24(20-34(22)48(44,45)46)38-40-32-18-16-30(36)26-6-2-4-8-28(26)32/h1-20H,35-36H2,(H,41,42,43)(H,44,45,46)/b10-9+,39-37?,40-38?

• InChIKey:
• BEOHKTZPLVXCFG-MQJWSLAISA-N

• 4,4'-Bis(4-amino-1-naphthylazo)-2,2'-stilbenedisulfonic acid, also known as 4,4'-Bis(4-amino-1-naphthylazo)-2,2'-stilbenedisulfonic acid, is a useful research compound. Its molecular formula is C34H26N6O6S2 and its molecular weight is 678.7 g/mol. The purity is usually 95%.

6-Hydroxy Dopa HCl

In Stock

• CAS RN:
• 68463-64-9

• Formula:
• C9H11NO5·HCl

• 6-Hydroxy Dopa HCl is a useful research compound. Its molecular formula is C9H11NO5·HCl and its molecular weight is 249.651. The purity is usually 95%.

Phosphoric acid--2-(pyridin-2-yl)ethyl 2-methylprop-2-enoate (1/1)

• CAS RN:
• 63863-64-9

• Formula:
• C11H16NO6P

• InChI:
• InChI=1S/C11H13NO2.H3O4P/c1-9(2)11(13)14-8-6-10-5-3-4-7-12-10;1-5(2,3)4/h3-5,7H,1,6,8H2,2H3;(H3,1,2,3,4)

• InChIKey:
• UXPQLEFOUWYLNY-UHFFFAOYSA-N

• Phosphoric acid--2-(pyridin-2-yl)ethyl 2-methylprop-2-enoate (1/1), also known as Phosphoric acid--2-(pyridin-2-yl)ethyl 2-methylprop-2-enoate (1/1), is a useful research compound. Its molecular formula is C11H16NO6P and its molecular weight is 289.22 g/mol. The purity is usually 95%.

(2-Chloro-4-fluorophenyl)(2-((2,5-dihydro-1H-pyrrol-1-yl)methyl)phenyl)methanone

In Stock

• CAS RN:
• 898763-64-9

• Formula:
• C18H15ClFNO

• InChI:
• InChI=1S/C18H15ClFNO/c19-17-11-14(20)7-8-16(17)18(22)15-6-2-1-5-13(15)12-21-9-3-4-10-21/h1-8,11H,9-10,12H2

• InChIKey:
• SYAKMFBMKXXCOD-UHFFFAOYSA-N

• (2-Chloro-4-fluorophenyl)(2-((2,5-dihydro-1H-pyrrol-1-yl)methyl)phenyl)methanone is a useful research compound. Its molecular formula is C18H15ClFNO and its molecular weight is 315.8 g/mol. The purity is usually 95%.

4-ethoxy-N-[4-(2-methyl-4-oxoquinazolin-3-yl)phenyl]benzamide

In Stock

• CAS RN:
• 903263-64-9

• Formula:
• C24H21N3O3

• InChI:
• InChI=1S/C24H21N3O3/c1-3-30-20-14-8-17(9-15-20)23(28)26-18-10-12-19(13-11-18)27-16(2)25-22-7-5-4-6-21(22)24(27)29/h4-15H,3H2,1-2H3,(H,26,28)

• InChIKey:
• KMHRUETZCXLNJS-UHFFFAOYSA-N

• 4-ethoxy-N-[4-(2-methyl-4-oxoquinazolin-3-yl)phenyl]benzamide is a useful research compound. Its molecular formula is C24H21N3O3 and its molecular weight is 399.45. The purity is usually 95%.

N-(2-(4-(dimethylamino)phenyl)-2-(4-methylpiperazin-1-yl)ethyl)-4-methoxybenzenesulfonamide

In Stock

• CAS RN:
• 932363-64-9

• Formula:
• C22H32N4O3S

• InChI:
• InChI=1S/C22H32N4O3S/c1-24(2)19-7-5-18(6-8-19)22(26-15-13-25(3)14-16-26)17-23-30(27,28)21-11-9-20(29-4)10-12-21/h5-12,22-23H,13-17H2,1-4H3

• InChIKey:
• CZCUICRGGNMITI-UHFFFAOYSA-N

• N-(2-(4-(dimethylamino)phenyl)-2-(4-methylpiperazin-1-yl)ethyl)-4-methoxybenzenesulfonamide is a useful research compound. Its molecular formula is C22H32N4O3S and its molecular weight is 432.58. The purity is usually 95%.

Methyl 5-bromo-3-methoxythiophene-2-carboxylate

In Stock

• CAS RN:
• 181063-64-9

• Formula:
• C7H7BrO3S

• InChI:
• InChI=1S/C7H7BrO3S/c1-10-4-3-5(8)12-6(4)7(9)11-2/h3H,1-2H3

• InChIKey:
• UPDYKCWNEYBRGW-UHFFFAOYSA-N

• Methyl 5-bromo-3-methoxythiophene-2-carboxylate is a useful research compound. Its molecular formula is C7H7BrO3S and its molecular weight is 251.1 g/mol. The purity is usually 95%.

Pyrazin-2-ylboronic acid

In Stock

• CAS RN:
• 762263-64-9

• Formula:
• C4H5BN2O2

• InChI:
• InChI=1S/C4H5BN2O2/c8-5(9)4-3-6-1-2-7-4/h1-3,8-9H

• InChIKey:
• CUMQALGFPKMFQO-UHFFFAOYSA-N

• Pyrazin-2-ylboronic acid is a useful research compound. Its molecular formula is C4H5BN2O2 and its molecular weight is 123.91 g/mol. The purity is usually 95%.

(1R,2R)-trans-2-Amino-1,2,3,4-tetrahydro-1-naphthol hydrochloride

Usually In Stock

• CAS RN:
• 115563-64-9

• Formula:
• C10H14ClNO

• InChI:
• InChI=1S/C10H13NO.ClH/c11-9-6-5-7-3-1-2-4-8(7)10(9)12;/h1-4,9-10,12H,5-6,11H2;1H/t9-,10-;/m1./s1

• InChIKey:
• OJKXKJBAGVKYBW-DHTOPLTISA-N

• (1R,2R)-trans-2-Amino-1,2,3,4-tetrahydro-1-naphthol hydrochloride is a useful research compound. Its molecular formula is C10H14ClNO and its molecular weight is 199.68 g/mol. The purity is usually 95%.

4-(4-(Trifluoromethoxy)phenoxy)piperidine hydrochloride

In Stock

• CAS RN:
• 1501963-64-9

• Formula:
• C12H15ClF3NO2

• InChI:
• InChI=1S/C12H14F3NO2.ClH/c13-12(14,15)18-11-3-1-9(2-4-11)17-10-5-7-16-8-6-10;/h1-4,10,16H,5-8H2;1H

• InChIKey:
• YQNYZXCZVRQHNK-UHFFFAOYSA-N

• 4-(4-(Trifluoromethoxy)phenoxy)piperidine hydrochloride is a useful research compound. Its molecular formula is C12H15ClF3NO2 and its molecular weight is 297.7. The purity is usually 95%.

2-Phenyl-2-pyridin-4-ylsulfanylacetic acid

In Stock

• CAS RN:
• 1506363-64-9

• Formula:
• C13H11NO2S

• InChI:
• InChI=1S/C13H11NO2S/c15-13(16)12(10-4-2-1-3-5-10)17-11-6-8-14-9-7-11/h1-9,12H,(H,15,16)

• InChIKey:
• YGUZSAIUUARYTB-UHFFFAOYSA-N

• 2-Phenyl-2-pyridin-4-ylsulfanylacetic acid is a useful research compound. Its molecular formula is C13H11NO2S and its molecular weight is 245.3. The purity is usually 95%.

Ethyl 5-(2-Methyl-5-pyridyl)-2-furoate

In Stock

• CAS RN:
• 1187163-64-9

• Formula:
• C13H13NO3

• InChI:
• InChI=1S/C13H13NO3/c1-3-16-13(15)12-7-6-11(17-12)10-5-4-9(2)14-8-10/h4-8H,3H2,1-2H3

• InChIKey:
• XYNMXXSWKMMRTA-UHFFFAOYSA-N

• Ethyl 5-(2-Methyl-5-pyridyl)-2-furoate is a useful research compound. Its molecular formula is C13H13NO3 and its molecular weight is 231.25 g/mol. The purity is usually 95%.

N-[cyano(1-phenyl-1H-pyrazol-4-yl)methyl]-2-(1-hydroxycyclohexyl)acetamide

Usually In Stock

• CAS RN:
• 1797863-64-9

• Formula:
• C19H22N4O2

• InChI:
• InChI=1S/C19H22N4O2/c20-12-17(22-18(24)11-19(25)9-5-2-6-10-19)15-13-21-23(14-15)16-7-3-1-4-8-16/h1,3-4,7-8,13-14,17,25H,2,5-6,9-11H2,(H,22,24)

• InChIKey:
• SLVZGWDCDUARFR-UHFFFAOYSA-N

• N-[cyano(1-phenyl-1H-pyrazol-4-yl)methyl]-2-(1-hydroxycyclohexyl)acetamide is a useful research compound. Its molecular formula is C19H22N4O2 and its molecular weight is 338.411. The purity is usually 95%.

4-methoxy-2-[4-(1-phenylethyl)piperazin-1-yl]pyrimidine

In Stock

• CAS RN:
• 2549063-64-9

• Formula:
• C17H22N4O

• InChI:
• InChI=1S/C17H22N4O/c1-14(15-6-4-3-5-7-15)20-10-12-21(13-11-20)17-18-9-8-16(19-17)22-2/h3-9,14H,10-13H2,1-2H3

• InChIKey:
• NSVHEKRUACMSJC-UHFFFAOYSA-N

• 4-methoxy-2-[4-(1-phenylethyl)piperazin-1-yl]pyrimidine is a useful research compound. Its molecular formula is C17H22N4O and its molecular weight is 298.4 g/mol. The purity is usually 95%.

Methyl 5-bromo-3-methoxythiophene-2-carboxylate

• CAS RN:
• 181063-64-9; 23145-06-4

• Formula:
• C7H7BrO3S

• InChI:
• InChI=1S/C7H7BrO3S/c1-10-4-3-5(8)12-6(4)7(9)11-2/h3H,1-2H3

• InChIKey:
• UPDYKCWNEYBRGW-UHFFFAOYSA-N

• Methyl 5-bromo-3-methoxythiophene-2-carboxylate is a useful research compound. Its molecular formula is C7H7BrO3S and its molecular weight is 251.09. The purity is usually 95%.